Cas no 2228497-54-7 (4-(1H-1,2,4-triazol-3-yl)butanal)

• Product Name: 4-(1H-1,2,4-triazol-3-yl)butanal
• CAS No: 2228497-54-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6367563
• PubChem ID: 165680131
• Update Time: 2025-06-08

4-(1H-1,2,4-triazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-3-yl)butanal
• 2228497-54-7
• EN300-1811321

• Inchi： 1S/C6H9N3O/c10-4-2-1-3-6-7-5-8-9-6/h4-5H,1-3H2,(H,7,8,9)
• InChI Key： UWEDVZVNZBSRNN-UHFFFAOYSA-N
• SMILES： O=CCCCC1=NC=NN1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(1H-1,2,4-triazol-3-yl)butanal

Recent Advances in the Study of 4-(1H-1,2,4-triazol-3-yl)butanal (CAS: 2228497-54-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-1,2,4-triazol-3-yl)butanal (CAS: 2228497-54-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic aldehyde, featuring a 1,2,4-triazole moiety, has demonstrated promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its unique characteristics and potential therapeutic applications.

A key area of investigation has been the role of 4-(1H-1,2,4-triazol-3-yl)butanal in the development of novel enzyme inhibitors. Researchers have explored its ability to interact with various enzymatic targets, particularly those involved in metabolic pathways and signal transduction. The compound's structural features, including its aldehyde functionality and triazole ring, make it a versatile scaffold for designing potent and selective inhibitors. Recent crystallographic studies have provided valuable insights into its binding modes with target proteins, facilitating structure-activity relationship (SAR) analyses.

In synthetic chemistry, 4-(1H-1,2,4-triazol-3-yl)butanal has proven to be a valuable intermediate for the preparation of more complex molecules. Its reactive aldehyde group allows for various condensation and nucleophilic addition reactions, while the triazole ring offers opportunities for further functionalization through click chemistry approaches. Recent synthetic methodologies have focused on improving the efficiency and selectivity of these transformations, enabling the production of diverse derivatives with potential pharmacological activities.

Pharmacological studies have begun to explore the therapeutic potential of 4-(1H-1,2,4-triazol-3-yl)butanal and its derivatives. Preliminary in vitro and in vivo evaluations have shown promising results in several disease models, particularly in the areas of inflammation and metabolic disorders. The compound's ability to modulate specific biological pathways while maintaining favorable pharmacokinetic properties has made it an attractive candidate for further drug development efforts.

Recent advancements in analytical techniques have also contributed to a better understanding of 4-(1H-1,2,4-triazol-3-yl)butanal's behavior in biological systems. Advanced mass spectrometry and NMR methods have enabled researchers to track its metabolism and identify potential metabolites, providing crucial information for future preclinical studies. These analytical approaches have also facilitated quality control in the compound's synthesis and formulation.

Looking forward, research on 4-(1H-1,2,4-triazol-3-yl)butanal (CAS: 2228497-54-7) is expected to expand into new therapeutic areas and applications. Current investigations are exploring its potential in targeted drug delivery systems and as a component of prodrug strategies. The compound's unique combination of chemical properties and biological activities positions it as a promising candidate for continued research in chemical biology and pharmaceutical development.